2-amino-N-(3-ethoxyphenyl)benzamide

• IUPAC Name: 2-amino-N-(3-ethoxyphenyl)benzamide
• InChI: InChI=1S/C15H16N2O2/c1-2-19-12-7-5-6-11(10-12)17-15(18)13-8-3-4-9-14(13)16/h3-10H,2,16H2,1H3,(H,17,18)
• InChI Key: XISLGLBXMNDWIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2N
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• CAS No.: 893766-24-0

Description

“2-amino-N-(3-ethoxyphenyl)benzamide” is a chemical compound with the molecular formula C15H16N2O2. It has a molecular weight of 256.3.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C15H16N2O2/c1-2-19-12-7-5-6-11(10-12)17-15(18)13-8-3-4-9-14(13)16/h3-10H,2,16H2,1H3,(H,17,18). This code provides a specific description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

“this compound” is a compound with a molecular weight of 256.3. It should be stored at a temperature of 28°C.

Scientific Research Applications

Electrochemical Properties and Antioxidant Activity

• Electrochemical Oxidation Mechanisms of Amino-substituted Benzamides : A study on the electrochemical oxidation of amino-substituted benzamide derivatives, including N-(4-aminophenyl)-2-hydroxybenzamide and others, highlighted their capacity to act as powerful antioxidants by scavenging free radicals. These compounds undergo complex, pH-dependent oxidation processes, forming quinonediimine derivatives that contribute to their antioxidant activity (Jovanović et al., 2020).

Synthetic Methodologies and Chemical Reactivity

• Chemoselective N-benzoylation of Aminophenols : The N-benzoylation of aminophenols using benzoylisothiocyanates was explored, producing N-(2-hydroxyphenyl)benzamides, compounds of biological interest. This process showcases a chemoselective approach to synthesizing benzamide derivatives (Singh, Lakhan, & Singh, 2017).

Physico-Chemical Properties

• Study of Physico-Chemical Properties : An investigation into the physico-chemical properties of 2-hydroxy-3-[2-(4-methoxyphenyl)ethylamino]propyl-4-[(alkoxycarbonyl)amino]benzoates and similar compounds with potential beta-adrenolytic activity. This study emphasized the significance of understanding the relationship between structure and biological activity through parameters like lipophilicity, surface activity, and adsorbability (Stankovicová et al., 2014).

Antiviral Activity

• Synthesis and Antiavian Influenza Virus Activity : A novel route to synthesizing benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable activity against bird flu influenza (H5N1). This study underscores the potential pharmacological applications of benzamide derivatives in treating viral infections (Hebishy, Salama, & Elgemeie, 2020).

Safety and Hazards

The safety data sheet (SDS) for “2-amino-N-(3-ethoxyphenyl)benzamide” can be found online. It’s important to refer to the SDS for detailed information on safety and handling.

Mechanism of Action

Mode of Action

Benzamide derivatives are known to interact with their targets through various mechanisms, such as competitive inhibition, allosteric modulation, or covalent modification

Biochemical Pathways

The biochemical pathways affected by 2-Amino-N-(3-ethoxyphenyl)benzamide are currently unknown. Benzamide derivatives can affect a wide range of biochemical pathways depending on their specific targets

Pharmacokinetics

The compound’s molecular weight (2563 g/mol) suggests that it may be well absorbed in the gastrointestinal tract The presence of the ethoxy group may also influence its distribution and metabolism